Cas no 80171-30-8 ( )

  structure
  structure
Product Name: 
CAS No:80171-30-8
MF:C11H11FO3
MW:210.201647043228
CID:869473
PubChem ID:12859024
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, alpha-fluoro-3-methyl-beta-oxo-, methyl ester (9CI)
    • methyl 2-fluoro-3-(3-methylphenyl)-3-oxopropanoate
    • Benzenepropanoic acid,alpha-fluoro-3-methyl-beta-oxo-,methyl ester(9ci)
    • 80171-30-8
    • DTXSID50511656
    •  
    • Inchi: 1S/C11H11FO3/c1-7-4-3-5-8(6-7)10(13)9(12)11(14)15-2/h3-6,9H,1-2H3
    • InChI Key: KOIMXSMNZCYNPB-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC)C(C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 210.06922237g/mol
  • Monoisotopic Mass: 210.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų
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